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Compound of Interest

Compound Name: 4-Fluoro-2-nitrophenol

Cat. No.: B1295195 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 4-Fluoro-2-
nitrophenol

This document provides a comprehensive technical overview of the safety, handling, and

hazardous properties of 4-Fluoro-2-nitrophenol (CAS No: 394-33-2). The information is

compiled and presented to meet the needs of researchers, scientists, and professionals in drug

development, emphasizing safe laboratory practices and emergency preparedness.

Chemical Identification
Product Name: 4-Fluoro-2-nitrophenol[1][2]

CAS Number: 394-33-2[1][2]

Synonyms: 2-Nitro-4-fluorophenol, 5-Fluoro-2-hydroxynitrobenzene[3]

Molecular Formula: C₆H₄FNO₃[1][4][5][6]

Molecular Weight: 157.10 g/mol [2][6]

Hazard Identification
4-Fluoro-2-nitrophenol is classified as a hazardous substance. The primary hazards are

related to its toxicity upon ingestion, inhalation, and skin contact, as well as its potential to

cause irritation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1295195?utm_src=pdf-interest
https://www.benchchem.com/product/b1295195?utm_src=pdf-body
https://www.benchchem.com/product/b1295195?utm_src=pdf-body
https://www.benchchem.com/product/b1295195?utm_src=pdf-body
https://www.benchchem.com/product/b1295195?utm_src=pdf-body
https://www.chemsrc.com/en/cas/394-33-2_1193313.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/345059
https://www.chemsrc.com/en/cas/394-33-2_1193313.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/345059
https://www.syrrx.com/shop/gen-in-da003hs2-4-fluoro-2-nitrophenol-58785
https://www.chemsrc.com/en/cas/394-33-2_1193313.html
https://www.chembk.com/en/chem/4-Fluoro-2-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-2-nitrophenol
https://www.scbt.com/p/4-fluoro-2-nitrophenol-394-33-2
https://www.sigmaaldrich.com/TW/zh/product/aldrich/345059
https://www.scbt.com/p/4-fluoro-2-nitrophenol-394-33-2
https://www.benchchem.com/product/b1295195?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Classification:[2][7]

Acute Toxicity, Oral (Category 4)[2][7]

Acute Toxicity, Dermal (Category 4)[2][7]

Acute Toxicity, Inhalation (Category 4)[2][7]

Skin Irritation (Category 2)[2][7]

Eye Irritation (Category 2)[2][7]

Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory system[2][7]

Signal Word: Warning[2][7]

Hazard Statements:[2][7]

H302: Harmful if swallowed.[2][7]

H312: Harmful in contact with skin.[2][7]

H332: Harmful if inhaled.[2][7]

H315: Causes skin irritation.[2][7]

H319: Causes serious eye irritation.[2][7]

H335: May cause respiratory irritation.[2][7]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 4-Fluoro-2-
nitrophenol.
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Property Value Source

Appearance Solid [3]

Melting Point 75-77 °C (lit.) [1][2][4]

Boiling Point 234.1 ± 20.0 °C at 760 mmHg [1]

Density 1.5 ± 0.1 g/cm³ [1]

Flash Point 95.4 ± 21.8 °C [1]

Vapour Pressure 0.0 ± 0.5 mmHg at 25 °C [1]

LogP 1.90 [1]

First-Aid Measures
Immediate medical attention is required in case of exposure. The following protocols are

recommended.

Experimental Protocol: First-Aid Response

General Advice: Show the safety data sheet to the attending physician. If symptoms persist,

call a physician.[8][9]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration and consult a doctor immediately. Do not use

mouth-to-mouth resuscitation if the substance was ingested or inhaled.[7][10]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical

attention.[7][8]

Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.

Remove contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes

and consult a doctor.[7][11]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person. Call a physician or
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poison control center immediately.[7][10]

Exposure Event

Immediate Actions

Medical Attention

Exposure to 4-Fluoro-2-nitrophenol

Inhalation:
Move to fresh air.

Provide oxygen or artificial respiration.

Skin Contact:
Remove contaminated clothing.

Wash with soap and water.

Eye Contact:
Rinse with water for 15+ mins.

Remove contact lenses.

Ingestion:
Do NOT induce vomiting.
Rinse mouth, drink water.

Seek Immediate Medical Attention
Show SDS to Doctor

Click to download full resolution via product page

Caption: First-aid workflow following exposure.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][9]

Specific Hazards: Combustible material. Fine dust dispersed in air may ignite. Thermal

decomposition can release irritating gases and vapors, including carbon monoxide (CO),

carbon dioxide (CO₂), nitrogen oxides (NOx), and hydrogen fluoride.[11][12]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

with a full face-piece operated in pressure-demand or other positive pressure mode, along

with full protective gear.[7][8]

Accidental Release Measures
Proper protocols must be followed to contain and clean up spills to prevent environmental

contamination and personnel exposure.

Experimental Protocol: Spill Containment and Cleanup

Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Avoid

dust formation and do not breathe dust, vapors, mist, or gas. Wear appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a respirator.[7][8][12]

Environmental Precautions: Prevent the substance from entering drains, surface water, or

the sanitary sewer system.[12]

Containment and Cleanup: Use spark-proof tools and explosion-proof equipment. Sweep up

the material and shovel it into suitable, closed containers for disposal. Avoid raising dust.[7]

[8] After material pickup is complete, wash the spill site.
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Spill Detected

1. Personal & Environmental Precautions
- Ensure ventilation

- Wear full PPE
- Prevent entry into drains

2. Containment & Cleanup
- Use spark-proof tools

- Sweep/shovel into container
- Avoid generating dust

3. Disposal
- Label container

- Dispose of according to regulations

4. Decontaminate Area
- Clean spill site

Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for accidental release and cleanup.

Handling and Storage
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Safe Handling: Handle in a well-ventilated place or under a chemical fume hood.[7][12] Wear

suitable protective clothing. Avoid contact with skin and eyes and avoid the formation of dust

and aerosols. Do not eat, drink, or smoke when using this product. Wash hands thoroughly

after handling.[7][11]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7][8][12]

Store locked up.[7]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are crucial to minimize exposure.

Engineering Controls: Use only under a chemical fume hood. Ensure that eyewash stations

and safety showers are located close to the workstation.[12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN166 (EU) or NIOSH (US) standards.[7]

Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing.[7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

full-face respirator with a particulate filter type N95 (US) or type P2 (EN 143).[2][7]
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Required Personal Protective Equipment (PPE)

User Handling Chemical

Protective Clothing Gloves
(Chemical Resistant)

Safety Goggles
(Side Shields)

Respirator
(If dust is generated)

Researcher/
Scientist

Body Protection Hand Protection Eye/Face Protection Respiratory Protection

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) requirements.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[10]

Conditions to Avoid: Heat, formation of dust.[8][12]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases.[10]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen fluoride.[8][11]

Toxicological Information
This substance is considered harmful through multiple routes of exposure.

Acute Toxicity:
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Harmful if swallowed (Acute Tox. 4).[2][7]

Harmful in contact with skin (Acute Tox. 4).[2][7]

Harmful if inhaled (Acute Tox. 4).[2][7]

Skin Corrosion/Irritation: Causes skin irritation.[2][7] Prolonged or repeated exposure may

cause injury.[13]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2][7] It is considered a strong

eye irritant.[13]

Respiratory Irritation: May cause respiratory tract irritation.[2][7][10]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation. The

respiratory system is a target organ.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Material Safety Data Sheet (MSDS) for 4-Fluoro-2-
nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295195#material-safety-data-sheet-msds-for-4-
fluoro-2-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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